N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide

• Molecular Formula: C21H21N5O2S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: N-[[4-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]methyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C21H21N5O2S/c1-3-18-23-24-21-26(18)25-20(29-21)16-9-7-15(8-10-16)12-22-19(27)13-28-17-6-4-5-14(2)11-17/h4-11H,3,12-13H2,1-2H3,(H,22,27)
• InChI Key: PBEBKWKMBVWPQR-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)CNC(=O)COC4=CC=CC(=C4)C

Description

N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide, also known as ETBAA, is a novel compound that has attracted significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been shown to inhibit the activity of protein kinases, which are involved in various cellular processes, including cell growth and proliferation. Additionally, N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been found to modulate the activity of several signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, reduce blood glucose levels in diabetic mice, and inhibit the production of pro-inflammatory cytokines. Additionally, N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been demonstrated to modulate the expression of several genes involved in cell growth, differentiation, and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide is its potential therapeutic applications in various diseases. Moreover, N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been found to possess low toxicity, making it a promising candidate for further development. However, there are also some limitations to using N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide in lab experiments. For example, the mechanism of action of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide is not fully understood, and more research is needed to elucidate its molecular targets and signaling pathways.

Future Directions

There are several future directions for research on N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide. One area of interest is the development of more potent and specific N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide analogs. Additionally, more studies are needed to investigate the mechanism of action of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide and its molecular targets. Furthermore, the potential therapeutic applications of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide in various diseases, including cancer, diabetes, and inflammation, should be further explored. Finally, the safety and toxicity of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide should be evaluated in preclinical studies, in order to determine its suitability for clinical development.
Conclusion:
In conclusion, N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide is a novel compound with potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide involves the condensation of 3-ethyl-6-amino-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 4-(bromomethyl)benzonitrile, followed by the reaction of the resulting intermediate with 2-(3-methylphenoxy)acetic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been extensively studied for its potential therapeutic applications. Several studies have demonstrated its efficacy in treating various diseases, including cancer, diabetes, and inflammation. N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been found to reduce blood glucose levels in diabetic mice. Moreover, N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]-2-(3-methylphenoxy)acetamide has been demonstrated to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.